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Compound of Interest

Compound Name:
2-Cyano-5-methylbenzenesulfonyl

chloride

Cat. No.: B169888 Get Quote

Essential Safety and Handling Guide for 2-
Cyano-5-methylbenzenesulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Cyano-5-methylbenzenesulfonyl chloride. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Cyano-5-methylbenzenesulfonyl chloride is a corrosive solid that is harmful if swallowed,

in contact with skin, or inhaled.[1] It can cause severe skin burns and eye damage.[1] Strict

adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Material: Nitrile or Butyl rubber.

Thickness: Greater than 0.4

mm. Breakthrough Time:

Greater than 480 minutes for

sustained contact. For

incidental contact, gloves

should be changed

immediately upon

contamination.

Eyes/Face Safety goggles and face shield

Goggles must be compliant

with European standard EN

166 or OSHA 29 CFR

1910.133.[1] A face shield

should be worn over safety

goggles to protect against

splashes.

Body
Chemical-resistant lab coat or

apron

Wear a long-sleeved,

chemical-resistant lab coat.

For tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory NIOSH-approved respirator For small-scale laboratory use

in a well-ventilated area or

chemical fume hood, a half-

mask respirator with an

organic vapor/acid gas

(OV/AG) cartridge is

recommended. For larger

quantities, emergency

situations, or in poorly

ventilated areas, a full-

facepiece respirator with
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OV/AG cartridges or a self-

contained breathing apparatus

(SCBA) is required.

Safe Handling and Operational Plan
2.1. Engineering Controls:

Always handle 2-Cyano-5-methylbenzenesulfonyl chloride in a certified chemical fume

hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

2.2. Handling Procedures:

Before handling, inspect all PPE for integrity.

Weigh and dispense the chemical in a fume hood.

Avoid creating dust.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves were worn.

Emergency Procedures: Spill Response
A minor spill is defined as a quantity that can be safely cleaned up by trained laboratory

personnel. A major spill requires evacuation and professional emergency response.
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Spill Occurs

Assess Spill Severity

Minor Spill Major Spill

Don Appropriate PPE

Safe to handle

Evacuate Area
Call Emergency Services

Unsafe to handle

Contain Spill with Inert Absorbent

Neutralize with Sodium Bicarbonate (if safe)

Collect Residue into Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste and Contaminated PPE

Spill Cleaned Up

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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